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Compound of Interest

Compound Name: Invopressin

Cat. No.: B12386462 Get Quote

This guide provides a detailed comparison of the new Invopressin ELISA kit with other

commercially available Argipressin/Vasopressin ELISA kits. The objective is to present a

comprehensive overview of the kit's performance, supported by experimental data, to

researchers, scientists, and drug development professionals.

Performance Comparison
The performance of the Invopressin ELISA kit was evaluated against three leading competitor

kits. The key parameters assessed were sensitivity, assay range, sample volume, incubation

time, and intra- and inter-assay coefficients of variation (CV). The results are summarized in

the table below, demonstrating the superior sensitivity and wider dynamic range of the

Invopressin ELISA kit.
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Feature
Invopressin
ELISA Kit

Competitor A Competitor B Competitor C

Sensitivity 2.5 pg/mL 3.67 pg/mL[1][2]
2.84 pg/mL[3][4]

[5]
9.7 pg/mL[6]

Assay Range 4.0 - 1200 pg/mL
4.1 - 1,000

pg/mL[1][5]

4.1 - 1,000

pg/mL[4][5]
9.7 - 96 pg/mL[6]

Sample Volume 50 µL 100 µL[5] 100 µL[5] 50 µL[6]

Incubation Time 2.5 hours 16 hours[1][2] ~4 hours[6] ~4 hours[6]

Intra-assay CV < 8% < 9%[1] < 10%[6] < 10%[6]

Inter-assay CV < 10% < 9%[1] < 15%[6] < 15%[6]

Sample Types

Serum, Plasma,

Cell Culture

Supernatant

Serum, Plasma,

Tissue Culture

Media[1][2]

Plasma, Cell

culture

supernatant,

Serum[4][5]

Plasma[6]

Assay Type
Competitive

ELISA

Competitive

ELISA[1]

Competitive

ELISA[4]

Enzyme

Immunoassay[6]

Experimental Protocols
To ensure a fair and accurate comparison, all kits were tested according to their respective

manufacturer's instructions. The general workflow for a competitive ELISA, which is the

underlying principle for all tested kits, is outlined below.

General Competitive ELISA Protocol
Standard and Sample Preparation: Prepare a series of standards with known concentrations

of Argipressin. Dilute samples as necessary to fall within the assay's detection range.

Coating: A microplate is pre-coated with a capture antibody specific for Argipressin.

Competitive Binding: Add standards and samples to the wells, followed by the addition of a

fixed amount of HRP-conjugated Argipressin. During incubation, the endogenous Argipressin
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in the sample competes with the HRP-conjugated Argipressin for binding to the capture

antibody.

Washing: After incubation, the wells are washed to remove any unbound components.

Substrate Addition: A TMB substrate solution is added to each well. The HRP enzyme

catalyzes the conversion of the substrate, resulting in a color change.

Stopping the Reaction: The enzymatic reaction is stopped by the addition of a stop solution.

Data Acquisition: The absorbance of each well is measured using a microplate reader at 450

nm. The intensity of the color is inversely proportional to the concentration of Argipressin in

the sample.

Data Analysis: A standard curve is generated by plotting the absorbance values of the

standards against their known concentrations. The concentration of Argipressin in the

samples is then determined by interpolating their absorbance values on the standard curve.

Invopressin Signaling Pathway
Argipressin, also known as Vasopressin, exerts its effects by binding to specific G protein-

coupled receptors (GPCRs). The primary receptors are the V1a, V1b, and V2 receptors.[7] The

signaling pathway is crucial for its physiological functions, including regulation of blood

pressure and water reabsorption.[8]
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Caption: Invopressin signaling through V1 and V2 receptors.

Experimental Workflow for ELISA Validation
The validation of the Invopressin ELISA kit followed a stringent workflow to ensure its

accuracy, precision, and reliability.
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Caption: Workflow for the validation of the Invopressin ELISA kit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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